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Compound of Interest

Compound Name: PF-03654746 Tosylate

Cat. No.: B1614210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-03654746 Tosylate is a potent and selective antagonist of the histamine H3 receptor with

high brain penetration.[1][2] It is utilized in research for its potential therapeutic effects in

cognitive disorders such as Alzheimer's disease, attention-deficit hyperactivity disorder

(ADHD), and for its role in reducing symptoms of allergic rhinitis.[1][2][3][4][5] Accurate

preparation of stock solutions is the first critical step for in vitro and in vivo studies to ensure

reproducibility and reliability of experimental results. These application notes provide detailed

protocols for the preparation, storage, and handling of PF-03654746 Tosylate stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PF-03654746 Tosylate is presented

in the table below. This information is essential for accurate calculations and preparation of

stock solutions.
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Property Value Reference

Chemical Name

trans-N-ethyl-3-fluoro-3-[3-

fluoro-4-

(pyrrolidinylmethyl)phenyl]cycl

obutanecarboxamide;4-

methylbenzenesulfonic acid

[6]

Molecular Formula C₂₅H₃₂F₂N₂O₄S [6][7][8]

Molecular Weight 494.59 g/mol [6][7][9][10]

CAS Number 1039399-17-1 [1][6][7]

Appearance White to off-white solid [7][8]

Purity >98% (typical) [11]

Solubility and Storage
Proper solvent selection and storage conditions are crucial for maintaining the stability and

activity of PF-03654746 Tosylate.

Solvent Solubility Notes

Water 8.4 mg/mL (16.98 mM)
Requires sonication and

warming to dissolve.[1][7][8]

DMSO Soluble (for free base)

The tosylate salt is soluble in

water; DMSO is often used for

the free base form.[11]
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Storage Condition Duration Notes

Solid Powder

Short-term (days to weeks) at

4°C; Long-term (months to

years) at -20°C

Store in a dry, dark place,

sealed from moisture.[1][7][11]

Stock Solution (-20°C) Up to 1 month

Store in aliquots to avoid

repeated freeze-thaw cycles.

[1][7][8]

Stock Solution (-80°C) Up to 6 months

Recommended for long-term

storage of stock solutions.[1][7]

[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PF-03654746
Tosylate Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution in water.

Materials:

PF-03654746 Tosylate powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tube or vial

Calibrated analytical balance

Spatula

Ultrasonic bath

Water bath or heating block

Sterile syringe filters (0.22 µm)
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Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM solution: Mass (mg) = 10 mM x 0.001 L x 494.59 g/mol =

4.946 mg

Weigh the compound: Carefully weigh out 4.946 mg of PF-03654746 Tosylate powder using

an analytical balance and add it to a sterile conical tube.

Add solvent: Add 1 mL of sterile, purified water to the tube containing the powder.

Dissolve the compound:

Vortex the tube briefly to suspend the powder.

Place the tube in an ultrasonic bath and sonicate.

If the compound does not fully dissolve, warm the solution slightly. The exact temperature

and duration may need to be optimized, but gentle warming (e.g., to 37°C) is a good

starting point.

Alternate between vortexing, sonication, and warming until the solid is completely

dissolved.

Sterilization (Optional but Recommended): If the stock solution is intended for cell culture

experiments, sterilize it by passing it through a 0.22 µm syringe filter into a new sterile tube.

[1][8]

Aliquot and store:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][8]

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][7][8]
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Stock Solution Preparation Workflow
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Preparation

Storage

Weigh PF-03654746 Tosylate

Add Sterile Water

Dissolve with Sonication & Warming

Sterile Filter (0.22 µm)

Aliquot into single-use tubes

Store at -80°C or -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. PF-03654746 | Histamine Receptor | TargetMol [targetmol.com]

4. PF-03654746 - Wikipedia [en.wikipedia.org]

5. PF-03654746 tosylate [myskinrecipes.com]

6. PF-03654746 tosylate | C25H32F2N2O4S | CID 24862242 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. medchemexpress.cn [medchemexpress.cn]

8. medchemexpress.com [medchemexpress.com]

9. labsolu.ca [labsolu.ca]

10. axonmedchem.com [axonmedchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1614210?utm_src=pdf-body-img
https://www.benchchem.com/product/b1614210?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/pf-03654746-tosylate.html
https://www.medchemexpress.com/pf-03654746.html
https://www.targetmol.com/compound/pf-03654746
https://en.wikipedia.org/wiki/PF-03654746
https://www.myskinrecipes.com/shop/th/neurotransmitter-receptor-modulators/228157-pf-03654746-tosylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/PF-03654746-tosylate
https://pubchem.ncbi.nlm.nih.gov/compound/PF-03654746-tosylate
https://www.medchemexpress.cn/pf-03654746-tosylate.html
https://www.medchemexpress.com/pf-03654746-tosylate.html?locale=ja-JP
https://labsolu.ca/product/pf-03654746-tosylate/
https://www.axonmedchem.com/1458-pf-3654746?___store=axon_euro&___from_store=axon_usd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
03654746 Tosylate Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614210#how-to-prepare-pf-03654746-tosylate-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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